molecular formula C40H54O3 B097544 Diadinoxanthin CAS No. 18457-54-0

Diadinoxanthin

Cat. No.: B097544
CAS No.: 18457-54-0
M. Wt: 582.9 g/mol
InChI Key: OGHZCSINIMWCSB-GHIQLMQGSA-N
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Description

Diadinoxanthin is a type of carotenoid that is found in certain marine algae. It is a photosynthetic pigment that plays a critical role in protecting these organisms from oxidative stress caused by excess light exposure. In recent years, this compound has become the focus of scientific research due to its potential applications in various fields, including biotechnology, medicine, and environmental science.

Scientific Research Applications

Photosynthetic Membrane Stabilization

Diadinoxanthin (Ddx) plays a crucial role in modulating the effect of temperature on diatom photosynthetic membranes, particularly in Phaeodactylum tricornutum. It induces a two-component mechanism regulating membrane fluidity during temperature changes, combining dynamic and stable effects to adjust membrane rigidity (Bojko et al., 2018).

Biosynthesis Pathway

The biosynthesis pathway of this compound, along with fucoxanthin, was elucidated in Phaeodactylum tricornutum. This study identified the roles of various genes and enzymes in the conversion processes leading to these carotenoids, providing insight into their formation mechanisms (Dambek et al., 2012).

Pigment Purification

A novel addition to the pigment isolation protocol, including column chromatography, has been developed for the purification of this compound from Phaeodactylum tricornutum. This enhanced method allows for obtaining high-purity this compound for biochemical studies (Tokarek et al., 2016).

Enzyme Expression Studies

Expression studies of this compound de-epoxidase genes from Phaeodactylum tricornutum in Escherichia coli strains revealed insights into the activity of these enzymes with violaxanthin as a substrate, contributing to understanding the this compound cycle in diatoms (Bojko et al., 2013).

Resonance Raman Spectroscopy Application

Resonance Raman spectroscopy has been used for in vivo detection of this compound in intact Cyclotella cells. This technique allows assessing the content and conformation of this compound relative to chlorophyll, providing insights into its structural changes under different illumination conditions (Alexandre et al., 2014).

Mechanism of Action

Target of Action

Diadinoxanthin is a xanthophyll pigment found in phytoplankton . Its primary targets are the photosynthetic machineries of these organisms . These machineries are responsible for the conversion of light energy into chemical energy, a process that is essential for the survival and growth of phytoplankton .

Mode of Action

This compound plays a crucial role in protecting these photosynthetic organisms against photoinhibition caused by absorption of excessive light energy . It achieves this by acting as a quencher of singlet oxygen and chlorophyll triplet states . This means that this compound absorbs the excess energy that would otherwise damage the photosynthetic apparatus, and safely dissipates it as heat .

Biochemical Pathways

This compound is part of the this compound cycle, an important short-term photoprotective mechanism in diatoms . This cycle involves the de-epoxidation of this compound to diatoxanthin under high light conditions, and the reverse reaction under low light conditions . The cycle serves to balance the energy input into the photosynthetic apparatus, preventing photodamage under high light conditions and ensuring efficient light harvesting under low light conditions .

Pharmacokinetics

It’s known that this compound can be efficiently extracted from diatoms using a four-step procedure, suggesting that it is readily bioavailable .

Result of Action

The action of this compound results in the protection of phytoplankton cells from photodamage, thereby promoting their survival and growth under varying light conditions . By quenching harmful reactive oxygen species and dissipating excess light energy, this compound helps maintain the integrity and functionality of the photosynthetic apparatus .

Action Environment

The action of this compound is influenced by environmental factors such as light intensity . Under high light conditions, more this compound is converted to diatoxanthin to deal with the excess energy . Conversely, under low light conditions, diatoxanthin is converted back to this compound to maximize light harvesting . This dynamic response to environmental light conditions enables phytoplankton to thrive in a variety of habitats .

Future Directions

The carotenoid fucoxanthin gives diatoms, haptophytes, and kelps (brown algae) their distinct brown color by extending the spectral range of photosynthetic light harvesting . Despite the global abundance and pharmaceutical potential of fucoxanthin, its biosynthetic pathway has been elusive . We have identified key enzymes and previously unknown intermediates in the fucoxanthin biosynthetic pathway, enabling us to propose the complete pathway in diatoms and haptophytes . It is much more intricate than previously speculated and evolved by duplications of genes originally involved in the formation of photoprotective carotenoids . This evolutionary trajectory is further manifested by our observation that the intermediate diadinoxanthin serves two purposes: diatoxanthin biosynthesis for protective energy dissipation under excessive light and fucoxanthin biosynthesis for light harvesting under limiting light .

Biochemical Analysis

Biochemical Properties

Diadinoxanthin interacts with various enzymes and proteins within the cell. It is involved in the xanthophyll cycle, a photoprotection mechanism in plant cells . This cycle involves the enzymatic de-epoxidation of violaxanthin to antheraxanthin and zeaxanthin or this compound to diatoxanthin during periods of high light illumination .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It plays a crucial role in protecting cells from harmful effects of too much light energy . It is present in cells along with diatoxanthin (another xanthophyll), and is stockpiled in the cell to become available when needed .

Molecular Mechanism

The molecular mechanism of this compound involves its role in the xanthophyll cycle. It is the inactive precursor of diatoxanthin, which is the active energy dissipator . The forward reaction of the xanthophyll cycles consists of the enzymatic de-epoxidation of violaxanthin to antheraxanthin and zeaxanthin or this compound to diatoxanthin during periods of high light illumination .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, the content of carotenoids in cells cultured under green light for 7 days was higher than that under white light . The content of β-carotene, antheraxanthin, zeaxanthin, and this compound was increased by green light induction .

Metabolic Pathways

This compound is involved in the xanthophyll cycle, a key metabolic pathway in plant cells . The biosynthesis pathway to this compound and fucoxanthin is substantially more complex than anticipated and reveals this compound metabolism as the central regulatory hub connecting the photoprotective xanthophyll cycle and the formation of fucoxanthin .

Subcellular Localization

This compound is predominantly located in the plastids of cells The subcellular localization of this compound plays a crucial role in its activity and function

Properties

IUPAC Name

(1R,3S,6S)-6-[(1E,3E,5E,7E,9E,11E,13E,15E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15-octaen-17-ynyl]-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C40H54O3/c1-29(17-13-19-31(3)21-22-36-33(5)25-34(41)26-37(36,6)7)15-11-12-16-30(2)18-14-20-32(4)23-24-40-38(8,9)27-35(42)28-39(40,10)43-40/h11-20,23-24,34-35,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20+/t34-,35+,39-,40+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGHZCSINIMWCSB-GHIQLMQGSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(CC(C1)O)(C)C)C#CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CC(CC2(O3)C)O)(C)C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C(C[C@@H](C1)O)(C)C)C#C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@]23[C@](O2)(C[C@H](CC3(C)C)O)C)/C)/C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C40H54O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301015588
Record name Diadinoxanthin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301015588
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

582.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18457-54-0
Record name Diadinoxanthin
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=18457-54-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Diadinoxanthin
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018457540
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Diadinoxanthin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301015588
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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